Methdilazine

Specification

• Description: Crystals. (NTP, 1992); Methdilazine is a phenothiazine substituted on nitrogen by a (1-methylpyrrolidin-3-yl)methyl group; a first-generation antihistamine with anticholinergic properties. It has a role as a histamine antagonist, a cholinergic antagonist and an antipruritic drug. It is a member of phenothiazines and a N-alkylpyrrolidine.; Methdilazine is a phenothiazine compound with antihistaminic activity. It is used in the treatment of various dermatoses to relieve pruritus.; Methdilazine is only found in individuals that have used or taken this drug. It is a phenothiazine compound with antihistaminic activity. It is used in the treatment of various dermatoses to relieve pruritus.Methdilazine binds to the histamine H₁ receptor. This blocks the action of endogenous histamine, which subsequently leads to temporary relief of the negative symptoms brought on by histamine.; See also: Methdilazine Hydrochloride (has salt form).
• CAS No.: 1982-37-2
• Molecular Formula: C18H20N2S
• Molecular Weight: 296.4 g/mol
• IUPAC Name: 10-[(1-methylpyrrolidin-3-yl)methyl]phenothiazine
• Standard InChI: InChI=1S/C18H20N2S/c1-19-11-10-14(12-19)13-20-15-6-2-4-8-17(15)21-18-9-5-3-7-16(18)20/h2-9,14H,10-13H2,1H3
• Standard InChI Key: HTMIBDQKFHUPSX-UHFFFAOYSA-N
• SMILES: CN1CCC(C1)CN2C3=CC=CC=C3SC4=CC=CC=C42
• Canonical SMILES: CN1CCC(C1)CN2C3=CC=CC=C3SC4=CC=CC=C42
• Melting Point: 189 to 190 °F (NTP, 1992); 87-88 °C; 87 - 88 °C